(1S)-1,3-dihydrospiro[indene-2,4'-piperidin]-1-amine dihydrochloride

• IUPAC Name: (1S)-spiro[1,3-dihydroindene-2,4'-piperidine]-1-amine;dihydrochloride
• InChI: InChI=1S/C13H18N2.2ClH/c14-12-11-4-2-1-3-10(11)9-13(12)5-7-15-8-6-13;;/h1-4,12,15H,5-9,14H2;2*1H/t12-;;/m1../s1
• InChI Key: BRIUJDINAXEKJO-CURYUGHLSA-N
• Canonical SMILES: C1CNCCC12CC3=CC=CC=C3C2N.Cl.Cl
• Isomeric SMILES: C1CNCCC12CC3=CC=CC=C3[C@H]2N.Cl.Cl
• Molecular Formula: C13H20Cl2N2
• Molecular Weight: 275.21 g/mol
• CAS RN: 2306254-23-7

Description

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “(1S)-1,3-dihydrospiro[indene-2,4’-piperidin]-1-amine dihydrochloride” would likely involve a spiro configuration, where two rings share a single atom. The compound likely contains a piperidine ring (a six-membered ring with one nitrogen atom) and an indene ring (a fused ring system containing a benzene ring and a cyclopentene ring).

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives can be quite diverse, depending on the functional groups present in the molecule. Piperidines are involved in a wide range of reactions, including cyclization, cycloaddition, annulation, and amination.

Scientific Research Applications

Spirocyclic σ Ligands Synthesis and Pharmacological Properties

Research on derivatives structurally similar to "(1S)-1,3-dihydrospiro[indene-2,4'-piperidin]-1-amine dihydrochloride" has shown that these compounds exhibit high affinity and selectivity towards σ receptors. For instance, a study by Tacke et al. (2003) synthesized sila-analogues of spiro[indane-1,4‘-piperidine] derivatives, showing significant σ receptor affinity. This finding is essential for developing therapeutics targeting the central nervous system, particularly for conditions associated with the σ receptor, such as schizophrenia and pain (Tacke et al., 2003).

Multicomponent Synthesis Approaches

The multicomponent synthesis of spirocyclic compounds, including those related to "(1S)-1,3-dihydrospiro[indene-2,4'-piperidin]-1-amine dihydrochloride," is a significant area of research. Mukhopadhyay et al. (2011) reported an environmentally benign synthesis method for 3,5-dispirosubstituted piperidines, highlighting the versatility of these spirocyclic frameworks in constructing complex molecular architectures. Such synthetic methodologies are crucial for developing novel compounds with potential therapeutic applications (Mukhopadhyay et al., 2011).

Spirocyclic Compounds as Modulators of Presynaptic Cholinergic Function

Spirocyclic compounds derived from "(1S)-1,3-dihydrospiro[indene-2,4'-piperidin]-1-amine dihydrochloride" have been explored for their ability to modulate presynaptic cholinergic function. Efange et al. (1994) synthesized semirigid vesamicol receptor ligands based on the structure of 2-(4-phenylpiperidino)-cyclohexanol, aiming to develop selective inhibitors of vesicular acetylcholine storage. These compounds could significantly impact the treatment of diseases characterized by cholinergic dysfunction, such as Alzheimer's disease (Efange et al., 1994).

Potential Applications in Influenza A Virus Inhibition

The incorporation of additional amino groups into spirocyclic frameworks, akin to "(1S)-1,3-dihydrospiro[indene-2,4'-piperidin]-1-amine dihydrochloride," has been studied for antiviral activity against the influenza A virus. Fytas et al. (2010) found that diamino derivatives exhibited activity against influenza A H3N2 virus, although less potent than amantadine. This research opens avenues for developing new antiviral agents based on spirocyclic piperidines (Fytas et al., 2010).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic or corrosive, while others may pose a fire risk. Without specific information about “(1S)-1,3-dihydrospiro[indene-2,4’-piperidin]-1-amine dihydrochloride”, it’s difficult to provide details about its safety and hazards.

Future Directions

Piperidine derivatives are a focus of ongoing research due to their wide range of biological activities and their presence in many pharmaceuticals. Future research may explore new methods for synthesizing these compounds, as well as investigating their potential uses in medicine and other fields.

Mechanism of Action

Target of Action

It is known that similar compounds have been found to interact with various receptors, contributing to their biological activity .

Mode of Action

It’s worth noting that similar compounds have been found to reversibly inhibit certain receptor activations . The compound’s interaction with its targets and the resulting changes would depend on the specific biochemical context.

Biochemical Pathways

Indole derivatives, which share a similar structure, have been found to possess various biological activities, affecting a broad range of biochemical pathways .

Pharmacokinetics

Similar compounds have been found to have varying degrees of bioavailability, depending on their chemical structure and the physiological context .

Result of Action

Similar compounds have been found to have a range of effects, from anti-inflammatory to antiviral activities .